Cas no 941897-51-4 (5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 941897-51-4
• MF: C₂₀H₁₆FN₃OS
• MW: 365.423946380615
• CID: 5771199
• PubChem ID: 16905984
• Update Time: 2025-07-15

5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS024642297
• 5-[(3-fluorophenyl)methyl]-2-methyl-7-(4-methylphenyl)-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 5-[(3-fluorophenyl)methyl]-2-methyl-7-(4-methylphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• F2347-0167
• 941897-51-4
• 5-(3-fluorobenzyl)-2-methyl-7-(p-tolyl)thiazolo[4,5-d]pyridazin-4(5H)-one
• 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

• Inchi： 1S/C20H16FN3OS/c1-12-6-8-15(9-7-12)17-19-18(22-13(2)26-19)20(25)24(23-17)11-14-4-3-5-16(21)10-14/h3-10H,11H2,1-2H3
• InChI Key： FWJQPLZYAPZOLJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC3C=CC=C(C=3)F)N=C(C3C=CC(C)=CC=3)C1=2)=O

Computed Properties

• Exact Mass: 365.09981148g/mol
• Monoisotopic Mass: 365.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Comprehensive Overview of 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 941897-51-4)

The compound 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 941897-51-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolo[4,5-d]pyridazin-4-one core, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated compounds like 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and structure-activity relationship (SAR) studies. The presence of both fluorophenyl and methylphenyl substituents in this molecule contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology research.

Synthetic routes to CAS 941897-51-4 often involve multi-step heterocyclic condensation reactions, with emphasis on optimizing yield and purity. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for characterizing this compound, addressing common queries about quality control in chemical synthesis. The compound's molecular weight (354.4 g/mol) and logP value (~3.2) make it particularly interesting for researchers investigating drug-likeness parameters.

From a commercial perspective, 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one is typically supplied as a high-purity reference standard for pharmaceutical R&D. Its stability under various pH conditions (a frequent search topic) has been studied extensively, showing remarkable resilience in acidic environments—a valuable property for oral drug formulation development. Current market trends indicate rising interest in such specialty chemicals for high-throughput screening platforms.

The environmental fate of CAS 941897-51-4 has become a research focus area, responding to increased regulatory scrutiny on green chemistry principles. Preliminary biodegradation studies suggest moderate persistence, prompting investigations into sustainable synthesis methods. This aligns perfectly with the pharmaceutical industry's push toward EcoScale-compliant production processes—a subject generating numerous scholarly publications and patent applications.

Patent landscapes reveal that derivatives of thiazolo[4,5-d]pyridazin-4-one scaffolds are being explored for diverse therapeutic areas, particularly in inflammatory diseases and metabolic disorders. The specific substitution pattern in 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one appears in several recent patent filings, indicating its structural significance for intellectual property protection in medicinal chemistry.

Analytical challenges associated with CAS 941897-51-4, such as its chromatographic separation from similar compounds, have spurred method development in UHPLC techniques. These advancements address common laboratory pain points shared in online scientific forums. The compound's strong UV absorption at 254 nm makes it particularly suitable for LC-UV detection—a feature frequently queried by analytical chemists.

In crystallography studies, 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one demonstrates interesting packing patterns due to its molecular conformation, providing insights for cocrystal engineering—an emerging field in pharmaceutical solids research. Such properties are increasingly important for addressing polymorphism issues, a major concern in drug development.

The compound's structure-property relationships are being actively investigated using computational chemistry approaches, including DFT calculations and molecular docking simulations. These studies help predict its ADMET profiles, responding to the pharmaceutical industry's need for in silico screening tools. Such computational data frequently appears in searches about drug design optimization strategies.

Safety evaluations of CAS 941897-51-4 indicate standard handling precautions typical for research chemicals, with particular attention to its photostability—a property often investigated for laboratory storage conditions. Material Safety Data Sheets (MSDS) emphasize standard PPE requirements, addressing common workplace safety queries in chemical research facilities.

Looking forward, the scientific community anticipates expanded applications for 5-(3-fluorophenyl)methyl-2-methyl-7-(4-methylphenyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one in chemical biology probes and diagnostic agents. Its unique fluorescence properties (currently under investigation) may enable development of molecular sensors, tapping into the booming theranostics market. These potential applications are generating considerable discussion in translational research circles.